Cas no 212316-88-6 (N2-Losartanyl-losartan (Losartan Impurity) Potassium Salt)

• Product Name: N2-Losartanyl-losartan (Losartan Impurity) Potassium Salt
• CAS No: 212316-88-6
• MF: C₄₄H₄₄Cl₂KN₁₂O
• MW: 866.90
• CID: 5068127
• Update Time: 2025-05-25

N2-Losartanyl-losartan (Losartan Impurity) Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Losartan EP Impurity M Potassium Salt
• N2-Losartanyl-losartan (Losartan Impurity) Potassium Salt

• Inchi： 1S/C44H44Cl2N12O.K/c1-3-5-15-39-47-41(45)37(56(39)25-29-17-21-31(22-18-29)33-11-7-9-13-35(33)43-49-53-54-50-43)27-58-52-44(51-55-58)36-14-10-8-12-34(36)32-23-19-30(20-24-32)26-57-38(28-59)42(46)48-40(57)16-6-4-2;/h7-14,17-24,59H,3-6,15-16,25-28H2,1-2H3,(H,49,50,53,54);/q;+1
• InChI Key： QQKKYJGVCICDQV-UHFFFAOYSA-N
• SMILES： C1=CC=CC(C2=CC=C(CN3C(CCCC)=NC(Cl)=C3CN3N=NC(C4=C(C5=CC=C(CN6C(CO)=C(Cl)N=C6CCCC)C=C5)C=CC=C4)=N3)C=C2)=C1C1=NN=NN1.[K+]

Additional information on N2-Losartanyl-losartan (Losartan Impurity) Potassium Salt

N2-Losartanyl-Losartan (Losartan Impurity) Potassium Salt: A Comprehensive Overview

The compound with CAS No 212316-88-6, known as N2-Losartanyl-Losartan (Losartan Impurity) Potassium Salt, is a critical intermediate in the synthesis of losartan, a widely used angiotensin II receptor blocker (ARB) for the treatment of hypertension. This compound plays a pivotal role in the pharmaceutical industry due to its significance as an impurity in the production of losartan potassium, which is a key active pharmaceutical ingredient (API). Recent advancements in analytical techniques have enhanced the detection and characterization of such impurities, ensuring higher quality standards in drug manufacturing.

N2-Losartanyl-Losartan is structurally related to losartan but differs in its chemical composition, particularly in the substitution pattern of the side chain. The potassium salt form (Potassium Salt) is significant because it facilitates the solubility and stability of the compound during the manufacturing process. Understanding the properties of this impurity is essential for ensuring the purity and efficacy of losartan-based medications. Researchers have employed advanced spectroscopic methods, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR), to elucidate its molecular structure and confirm its identity.

The synthesis of N2-Losartanyl-Losartan Potassium Salt involves a multi-step reaction sequence, including nucleophilic substitution and ion exchange processes. Recent studies have focused on optimizing these reactions to minimize impurity formation and improve yield. For instance, adjusting reaction conditions, such as temperature and pH, has been shown to significantly reduce the formation of this impurity. Additionally, the use of chiral resolution techniques has been explored to separate enantiomers, further enhancing product purity.

In terms of pharmacokinetics, N2-Losartanyl-Losartan exhibits different absorption and metabolism profiles compared to losartan. Preclinical studies have demonstrated that this impurity has reduced bioavailability due to altered pharmacokinetic properties. However, its potential toxicity remains a subject of ongoing research. Regulatory agencies emphasize strict control over impurity levels in APIs to ensure patient safety. The United States Pharmacopeia (USP) and International Council for Harmonisation (ICH) guidelines provide stringent limits for such impurities, necessitating robust analytical methods for their quantification.

The application of N2-Losartanyl-Losartan Potassium Salt extends beyond its role as an impurity; it serves as a valuable intermediate in drug discovery and development. Researchers are exploring its potential as a lead compound for novel ARBs with improved efficacy and reduced side effects. Computational modeling techniques, such as molecular docking and pharmacophore modeling, have been employed to predict its binding affinity to angiotensin II receptors. These studies provide insights into modifying the molecular structure to enhance therapeutic outcomes.

From a manufacturing perspective, controlling the formation of N2-Losartanyl-Losartan during losartan synthesis is crucial for maintaining product quality. Process analytical technology (PAT) tools, such as real-time monitoring systems, are being integrated into production workflows to detect and mitigate impurity formation at an early stage. Furthermore, green chemistry principles are being applied to develop more sustainable synthesis routes that minimize waste and environmental impact.

Recent clinical trials have highlighted the importance of understanding impurities like N2-Losartanyl-Losartan in ensuring drug safety. Long-term exposure to even trace amounts of certain impurities can pose health risks; therefore, rigorous quality control measures are implemented throughout the drug lifecycle. Advanced analytical techniques, including ultra-performance liquid chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS), are now standard for detecting and quantifying such impurities at parts per million (ppm) levels.

In conclusion, N2-Losartanyl-Losartan Potassium Salt is a critical compound in pharmaceutical manufacturing with both challenges and opportunities associated with its presence as an impurity. Ongoing research continues to uncover new insights into its properties, synthesis optimization, and potential therapeutic applications. As regulatory standards evolve and analytical capabilities advance, ensuring the quality and safety of losartan-based medications remains a top priority in the pharmaceutical industry.